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Compound of Interest

Compound Name: 4-Methylpentanamide

Cat. No.: B178914

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-
Methylpentanamide (CAS No. 1119-29-5), a valuable building block in organic synthesis. This
document offers a comparative summary of commercial suppliers, a detailed experimental
protocol for its synthesis, and a procedural workflow for procurement.

Commercial Suppliers

4-Methylpentanamide is available from a variety of chemical suppliers, ranging from large-
scale manufacturers to smaller, specialized laboratories. While pricing and bulk availability are
often subject to inquiry, the following table summarizes key suppliers and the typical
information available for this compound.
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Supplier

Website

CAS
Number

Molecular
Formula

Purity

Available
Quantitie
s

Notes

ChemicalB

ook

--INVALID-
LINK--

1119-29-
5[1]

CeH13NO[1
1

Inquiry
Required

Inquiry
Required

Lists
multiple
suppliers,
including
Changzhou
Wanyao
Biotechnol
ogy Co.,
Ltd. and
Heze
Xingda
Pharmaceu
tical
Technology
Co., Ltd.[1]

ABI Chem

--INVALID-
LINK--

1119-29-
5[]

CeH13NOJ[2
]

Inquiry
Required

Inquiry
Required

Product ID:
AC2A032S
8.[2]

Ambeed

--INVALID-
LINK--

1119-29-
5[3]

CeH13NOJ[3
]

Inquiry
Required

Inquiry
Required

Provides
extensive
safety and
property
data.

ChemNet

--INVALID-
LINK--

1119-29-
5[4]

CeH13NO[4
]

Inquiry
Required

Inquiry
Required

Provides
physicoche
mical

properties.

[4]
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Flexible,

Catalog
) reagent
--INVALID-  1119-29- Inquiry ] No: BD-
Arctom CeH13NO ) sizes
LINK-- 5[5] Required ] A2914609.
available
: [5]
in-stock.[5]
Lists
suppliers
Bulk such as
guantities Nanijing
(e.g., Chemlin
99% (from )
] 200kg/bag) Chemical
_ --INVALID-  1119-29- CeH13NO[6  some listed _
Guidechem ) available Co., Ltd.
LINK-- 5[6] ] suppliers).
7] from some and
listed Weihao
suppliers. Chemtech
[7] (Changzho
u) Co., Ltd.

[7]

Experimental Protocol: Synthesis of 4-

Methylpentanamide

The following protocol is a generalized procedure for the synthesis of 4-Methylpentanamide

from 4-methylvaleric acid. This method can be adapted and optimized based on laboratory

conditions and available starting materials.

Reaction Scheme:

Materials:

» 4-Methylvaleric acid

e Thionyl chloride (SOCI2)

e Anhydrous diethyl ether
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e Ammonia (gas or concentrated aqueous solution)
e Sodium bicarbonate (NaHCO3) solution (saturated)
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask

» Reflux condenser

e Dropping funnel

o Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

e Acid Chloride Formation: In a fume hood, equip a round-bottom flask with a reflux condenser
and a dropping funnel. Add 4-methylvaleric acid to the flask. Slowly add thionyl chloride (1.2
equivalents) to the acid via the dropping funnel with stirring. Once the addition is complete,
heat the mixture to reflux for 2-3 hours, or until the evolution of gas ceases.

o Removal of Excess Thionyl Chloride: Allow the reaction mixture to cool to room temperature.
Remove the excess thionyl chloride by distillation under reduced pressure.

o Amidation: Dissolve the crude 4-methylvaleryl chloride in anhydrous diethyl ether and cool
the solution in an ice bath. Slowly bubble ammonia gas through the solution or add a
concentrated aqueous ammonia solution dropwise with vigorous stirring. A white precipitate
of ammonium chloride will form.
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o Work-up: After the addition of ammonia is complete, allow the reaction to warm to room
temperature and stir for an additional hour. Add water to dissolve the ammonium chloride.
Transfer the mixture to a separatory funnel and separate the organic layer.

 Purification: Wash the organic layer sequentially with saturated sodium bicarbonate solution
and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
the solvent using a rotary evaporator to yield the crude 4-methylpentanamide.

o Recrystallization (Optional): The crude product can be further purified by recrystallization
from a suitable solvent system (e.g., ethyl acetate/hexanes) to obtain a crystalline solid.

Visualized Workflows
Procurement Workflow for 4-Methylpentanamide

The following diagram illustrates a typical workflow for procuring 4-Methylpentanamide for
research and development purposes.

Click to download full resolution via product page

Caption: Procurement workflow for 4-Methylpentanamide.

Synthetic Workflow for 4-Methylpentanamide

This diagram outlines the key steps in the laboratory synthesis of 4-Methylpentanamide.
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Caption: Synthetic workflow for 4-Methylpentanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Sourcing and Synthetic Guidelines for 4-
Methylpentanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178914#commercial-suppliers-of-4-
methylpentanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

